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Welcome to the technical support center for DPSBF blend films. This guide is designed for

researchers, scientists, and drug development professionals who are working with these

advanced materials. Phase segregation is a common but critical challenge in the fabrication of

high-performance organic electronic devices. This resource provides in-depth troubleshooting

guides, FAQs, and validated protocols to help you diagnose, understand, and overcome these

morphological challenges in your experiments.

Frequently Asked Questions (FAQs): Understanding
Phase Segregation
Q1: What exactly is phase segregation in the context of
DPSBF blend films?
A: Phase segregation is the spontaneous separation of the constituent materials (the donor

and acceptor components) in your DPSBF blend into distinct domains or layers. Instead of

forming a finely intermixed, homogenous network ideal for device operation, the components
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demix, much like oil and water. This can occur laterally across the film, creating isolated islands

of each material, or vertically, resulting in a stratified, layered structure. This process is driven

by the thermodynamic immiscibility of the blend components and is heavily influenced by the

kinetics of the film formation process.[1][2]

Q2: Why is phase segregation a significant problem for
my devices?
A: Phase segregation is detrimental to the performance and stability of organic electronic

devices for several key reasons:

Charge Separation: In organic photovoltaics (OPVs), efficient charge separation requires a

large interfacial area between the donor and acceptor materials. Large, segregated domains

reduce this interface, leading to poor exciton dissociation and low photovoltaic efficiency.[3]

Charge Transport: A continuous, interpenetrating network of both donor and acceptor

materials is necessary for efficient charge transport to the respective electrodes. Phase

segregation disrupts these pathways, leading to charge trapping, increased recombination,

and reduced charge carrier mobility.[4]

Device Reproducibility and Stability: Uncontrolled phase segregation leads to significant

variations in film morphology from one sample to the next, causing poor device

reproducibility.[5] Furthermore, these segregated domains can act as sites for morphological

instability under operational stress (e.g., heat or light), accelerating device degradation.[6][7]

Q3: What are the primary causes of phase segregation
during spin-coating?
A: Phase segregation during spin-coating is a complex interplay of thermodynamic and kinetic

factors. The primary causes include:

High Interfacial Tension: The inherent immiscibility between the DPSBF components creates

a high interfacial tension, which is the thermodynamic driving force for the system to

minimize contact between dissimilar molecules, leading to coarsening of domains.[8][9]
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Rapid Solvent Evaporation: If the solvent evaporates too quickly, the polymer chains are

"kinetically trapped" in a non-equilibrium, segregated state. There is insufficient time for the

molecules to arrange into the desired, intermixed morphology.[10][11][12]

Poor Solvent Selectivity: The relative solubility of the donor and acceptor materials in the

casting solvent can dictate the final film structure. If one component is significantly less

soluble, it may aggregate and precipitate out of solution prematurely.[13]

Substrate Surface Energy: A mismatch between the surface energies of the substrate and

the blend components can induce vertical segregation, where one component preferentially

wets the substrate and the other migrates to the film-air interface.[14][15]

Q4: How can I visually confirm that phase segregation is
occurring in my films?
A: Several microscopy techniques are essential for characterizing film morphology and

identifying phase segregation:

Atomic Force Microscopy (AFM): This is one of the most common methods. The topography

scan reveals surface roughness and large-scale domains. The phase imaging mode is

particularly powerful, as it can often distinguish between the different material domains

based on their mechanical properties, even if there is no height difference.[15][16]

Scanning Electron Microscopy (SEM): SEM can provide high-resolution images of the film's

surface morphology. For cross-sectional analysis, SEM can reveal vertical phase separation.

[17][18]

Transmission Electron Microscopy (TEM): TEM offers higher resolution than SEM and can

provide detailed information about the nanoscale morphology and crystallinity within the

blend.

Troubleshooting Guides: From Diagnosis to
Solution
This section provides structured guidance for common problems encountered during DPSBF

blend film fabrication.
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Guide 1: Problem - Rough Surface with Large, Island-
Like Domains (Lateral Segregation)

Symptoms: AFM or SEM images show distinct, micron-sized domains of one material

embedded in a matrix of the other. The film surface is visibly hazy or exhibits poor optical

clarity. Device performance is low and inconsistent.

Primary Suspects: Rapid solvent evaporation; high interfacial tension between blend

components.

Troubleshooting Workflow & Solutions:
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Problem: Large Lateral Domains

Cause: Rapid Solvent Evaporation?

Action: Use a higher boiling point solvent
(e.g., chlorobenzene, dichlorobenzene).

 Yes

Cause: High Interfacial Tension?

 No
Action: Control the spin-coating environment

(e.g., partially cover the spin coater).

Re-characterize film with AFM.
Is the problem resolved?

 No

Success: Homogenous Film Achieved

 Yes

Action: Introduce a compatibilizer
(e.g., a suitable block copolymer).[1][19]

 Yes

Action: Use a solvent additive (e.g., diiodooctane)
to tune component interactions.[4]

Re-characterize film with AFM.
Is the problem resolved?

 Yes

Consult Further Literature

 No

Click to download full resolution via product page

Caption: Troubleshooting workflow for lateral phase segregation.
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Guide 2: Problem - Excellent Surface Morphology but
Poor Device Performance

Symptoms: AFM shows a smooth, uniform surface, but devices exhibit low efficiency, high

leakage current, or poor charge extraction.

Primary Suspects: Vertical phase segregation, where the components have separated into

layers parallel to the substrate.

Investigative Steps & Solutions:

Verify Vertical Segregation: Use a technique that can probe the film's vertical structure,

such as cross-sectional SEM/TEM or Grazing-Incidence X-ray Scattering (GIXS).

Analyze Surface Energies: Compare the surface energy of your substrate (e.g., ITO,

PEDOT:PSS) with the known surface energies of your DPSBF components. Vertical

segregation is often driven by the preferential wetting of one component to the substrate.

[14]

Solution 1: Substrate Surface Modification: Modify the substrate's surface energy to be

more neutral or to favor the desired component at that interface. This can be achieved

using self-assembled monolayers (SAMs).

Solution 2: Employ Thermal Annealing: Post-deposition thermal annealing can sometimes

be used to carefully control and even reverse vertical segregation. By heating the film

above the glass transition temperatures (Tg) of the polymers, you provide the molecules

with enough thermal energy to rearrange into a more thermodynamically favorable,

intermixed state.[19][20] (See Protocol 2 for details).

Solution 3: Solvent Vapor Annealing (SVA): Exposing the film to a solvent vapor

atmosphere for a controlled period can swell the film and promote molecular

rearrangement, breaking up stratified layers and encouraging the formation of a bulk

heterojunction morphology.

Validated Experimental Protocols
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Protocol 1: Spin-Coating with Controlled Solvent
Evaporation
This protocol aims to slow down the film drying process, allowing more time for the blend to

self-organize into a desirable morphology.

Solvent Selection: Dissolve the DPSBF blend in a solvent with a higher boiling point (e.g.,

switching from chloroform [BP: 61°C] to chlorobenzene [BP: 131°C] or o-dichlorobenzene

[BP: 180°C]).

Preparation: Prepare your DPSBF solution to the desired concentration in the selected high-

boiling-point solvent. Ensure complete dissolution, using gentle heating if necessary.

Spin-Coating Environment: Place the spin coater in an environment with minimal air

currents. For a more controlled process, use a spin coater with a lid.

Execution: Dispense the solution onto the substrate. Place the lid over the spin coater

immediately. Start the spin program. The solvent-saturated atmosphere under the lid will

significantly reduce the evaporation rate.[10][11]

Drying: After the spin cycle, transfer the film to a vacuum oven at a moderate temperature

(e.g., 60-80°C) to remove any residual solvent.

Verification: Characterize the film morphology using AFM to confirm a reduction in domain

size compared to films cast from a low-boiling-point solvent.

Protocol 2: Post-Deposition Thermal Annealing
This protocol uses thermal energy to promote molecular rearrangement and improve the blend

morphology after the film has been cast.

Film Casting: Fabricate your DPSBF blend film using your standard spin-coating procedure.

Sample Placement: Transfer the substrate with the film onto a precisely calibrated hotplate

located inside a nitrogen-filled glovebox to prevent oxidative degradation.
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Annealing: Heat the sample to a predetermined temperature. This temperature should

typically be above the glass transition temperature (Tg) of the polymers but below any

degradation temperature. A typical range for polymer blends is 100-150°C.[19][21] The

annealing time is also a critical parameter and must be optimized (common times range from

2 to 30 minutes).

Cooling: After the specified time, remove the sample from the hotplate and allow it to cool to

room temperature. A controlled cooling rate can sometimes influence the final morphology.

Verification: Use AFM to compare the morphology before and after annealing. Successful

annealing should result in a more finely intermixed network. X-ray diffraction (XRD) can also

be used to probe changes in crystallinity.[16]

Data Summary & Visualization
Table 1: Effect of Key Processing Parameters on Film
Morphology
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Parameter
High Value / Fast
Rate

Low Value / Slow
Rate

Recommended
Action to Reduce
Segregation

Solvent Evaporation

Rate

Kinetically traps large

domains

Allows for molecular

rearrangement

Decrease rate (use

high BP solvent, cover

spinner)[11][12]

Annealing

Temperature

Can cause excessive

coarsening

Insufficient molecular

mobility

Optimize temperature

and duration based on

material Tg[19][20]

Substrate Surface

Energy

Promotes vertical

segregation

Can lead to dewetting

if too low

Modify with SAMs to

be neutral or

preferential[14]

Solution

Concentration

Increased viscosity,

may trap morphology

Can lead to dewetting

or disconnected

domains

Optimize for complete,

uniform film

coverage[22]

Compatibilizer Conc.
May form micelles,

acting as impurities

Insufficient to cover

interfaces

Add small weight %

(0.5-2%) and

optimize[1][23]

Diagram: Role of a Compatibilizer at the Polymer
Interface
A compatibilizer, often a block copolymer with segments miscible in each phase, localizes at

the interface between the two immiscible polymers. This reduces the interfacial tension and

sterically hinders the domains from coalescing, resulting in a more stable and finer morphology.

[1][24][25]
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Caption: A compatibilizer molecule at the interface of two immiscible polymers.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 16 Tech Support

https://www.benchchem.com/product/b1515449/docs?utm_src=pdf-body-img#technical-support-center-overcoming-phase-segregation-in-dpsbf-blend-films
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1515449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
ResearchGate. (n.d.). Overcoming Phase Segregation in Wide‐Bandgap Perovskites: from

Progress to Perspective | Request PDF. Retrieved February 6, 2026, from [Link]

NIH. (n.d.). Controlling Film Morphology in Conjugated Polymer: Fullerene Blends with

Surface Patterning - PMC. Retrieved February 6, 2026, from [Link]

White Rose eTheses Online. (n.d.). Controlling the Morphology of Spin coated Polymer

Blend Films. Retrieved February 6, 2026, from [Link]

EPL. (1999). Phase segregation in polymer thin films: Elucidations by X-ray and scanning

force microscopy. Retrieved February 6, 2026, from [Link]

ResearchGate. (n.d.). Ordering polymer blend morphologies via solvent evaporation.

Retrieved February 6, 2026, from [Link]

Journal of Materials Research. (2020). Microstructural characterization of phase-separated

co-deposited Cu–Ta immiscible alloy thin films. Retrieved February 6, 2026, from [Link]

PubMed. (n.d.). Quantitative evaluation of evaporation rate during spin-coating of polymer

blend films: Control of film structure through defined-atmosphere solvent-casting. Retrieved

February 6, 2026, from [Link]

ACS Publications. (n.d.). Linking Phase Segregation and Photovoltaic Performance of

Mixed-Halide Perovskite Films through Grain Size Engineering | ACS Energy Letters.

Retrieved February 6, 2026, from [Link]

University of Washington. (n.d.). Phase-Separation-Induced Surface Patterns in Thin

Polymer Blend Films. Retrieved February 6, 2026, from [Link]

GSmach. (2024). Cast Film Extrusion Troubleshooting and Operation Tips. Retrieved

February 6, 2026, from [Link]

PubMed Central. (n.d.). The Effects of Copolymer Compatibilizers on the Phase Structure

Evolution in Polymer Blends—A Review - PMC. Retrieved February 6, 2026, from [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 16 Tech Support

https://www.researchgate.net/publication/369623667_Overcoming_Phase_Segregation_in_Wide-Bandgap_Perovskites_from_Progress_to_Perspective
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2745330/
https://etheses.whiterose.ac.uk/2130/
https://www.epljournal.org/articles/epl/abs/1999/i1999-01-002/i1999-01-002.html
https://www.researchgate.net/publication/231011868_Ordering_polymer_blend_morphologies_via_solvent_evaporation
https://link.springer.com/article/10.1557/jmr.2020.100
https://pubmed.ncbi.nlm.nih.gov/20839185/
https://pubs.acs.org/doi/10.1021/acsenergylett.0c01573
https://courses.washington.edu/overney/private/Research/Publication/Macromol1998.pdf
https://www.gwell-plastic-extruder.com/news/cast-film-extrusion-troubleshooting-and-operation-tips/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7072483/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1515449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (2018). Effect Of Thermal Annealing On The Optical Properties Of Thin Films

Of Polymer Blend (PMMA:PVC:PS). Retrieved February 6, 2026, from [Link]

ACS Publications. (n.d.). Interfacial Tension in Binary Polymer Blends in the Presence of

Block Copolymers: Effects of Additive MW | Macromolecules. Retrieved February 6, 2026,

from [Link]

ICMAB. (n.d.). Organic Semiconductor/Polymer Blend Films for Organic Field‐Effect

Transistors. Retrieved February 6, 2026, from [Link]

Energy & Environmental Science (RSC Publishing). (n.d.). Morphology control strategies for

solution-processed organic semiconductor thin films. Retrieved February 6, 2026, from [Link]

ResearchGate. (n.d.). Interfacial Tension in Binary Polymer Blends in the Presence of Block

Copolymers. 2. Effects of Additive Architecture and Composition | Request PDF. Retrieved

February 6, 2026, from [Link]

Physics Today. (2023). Sustainable fabrication of organic electronics. Retrieved February 6,

2026, from [Link]

PMC. (n.d.). The Effect of Thermal Annealing on Optical Properties and Surface Morphology

of a Polymer: Fullerene. Retrieved February 6, 2026, from [Link]

ACS Publications. (n.d.). Compatibilizers for Melt Blending: Premade Block Copolymers.

Retrieved February 6, 2026, from [Link]

PubMed. (2022). Initializing film homogeneity to retard phase segregation for stable

perovskite solar cells. Retrieved February 6, 2026, from [Link]

Davis-Standard. (2020). Cast Film Troubleshooting Tips. Retrieved February 6, 2026, from

[Link]

ACS Publications. (2017). Morphological Evolution of Block Copolymer Particles: Effect of

Solvent Evaporation Rate on Particle Shape and Morphology | ACS Nano. Retrieved

February 6, 2026, from [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 16 Tech Support

https://www.researchgate.net/publication/323812822_Effect_Of_Thermal_Annealing_On_The_Optical_Properties_Of_Thin_Films_Of_Polymer_Blend_PMMAPVCPS
https://pubs.acs.org/doi/10.1021/ma00084a024
https://icmab.es/ofet-blends
https://pubs.rsc.org/en/content/articlelanding/2012/ee/c2ee21363d
https://www.researchgate.net/publication/231454157_Interfacial_Tension_in_Binary_Polymer_Blends_in_the_Presence_of_Block_Copolymers_2_Effects_of_Additive_Architecture_and_Composition
https://pubs.aip.org/physicstoday/article/76/12/38/2924660/Sustainable-fabrication-of-organic-electronics
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10815194/
https://pubs.acs.org/doi/10.1021/ma00082a015
https://pubmed.ncbi.nlm.nih.gov/36395208/
https://davis-standard.com/news/cast-film-troubleshooting-tips/
https://pubs.acs.org/doi/10.1021/acsnano.6b07441
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1515449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Indian Academy of Sciences. (n.d.). Influence of solvent evaporation rate on crystallization of

poly(vinylidene fluoride) thin films. Retrieved February 6, 2026, from [Link]

AIP Publishing. (2021). Phase behavior and interfacial tension of ternary polymer mixtures

with block copolymers. Retrieved February 6, 2026, from [Link]

AIP Publishing. (2010). Atomistic analysis of phase segregation patterning in binary thin films

using applied mechanical fields. Retrieved February 6, 2026, from [Link]

ResearchGate. (n.d.). Suppressing Phase Segregation in CsPbIBr2 Films via Anchoring

Halide Ions toward Underwater Solar Cells | Request PDF. Retrieved February 6, 2026, from

[Link]

ResearchGate. (n.d.). Organic Semiconductor/Polymer Blend Films for Organic Field‐Effect

Transistors | Request PDF. Retrieved February 6, 2026, from [Link]

College of Engineering and Applied Science. (2014). The measurement of interfacial tension

in polymer/polymer systems: The breaking thread method. Retrieved February 6, 2026, from

[Link]

MDPI. (n.d.). Patterning of Organic Semiconductors Leads to Functional Integration: From

Unit Device to Integrated Electronics. Retrieved February 6, 2026, from [Link]

AIP Publishing. (2007). Effects of compatibilizer on immiscible polymer blends near phase

inversion | Journal of Rheology. Retrieved February 6, 2026, from [Link]

MDPI. (n.d.). The Effect of Thermal Annealing on the Structure and Gas Transport Properties

of Poly(1-Trimethylsilyl-1-Propyne) Films with the Addition of Phenolic Antioxidants.

Retrieved February 6, 2026, from [Link]

ResearchGate. (n.d.). Linking Phase Segregation and Photovoltaic Performance of Mixed-

Halide Perovskite Films through Grain Size Engineering | Request PDF. Retrieved February

6, 2026, from [Link]

MDPI. (n.d.). Evaporation-Induced Crystal Nucleation and Morphology of Dried

Poly(Vinylidene Fluoride) Droplets. Retrieved February 6, 2026, from [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 16 Tech Support

https://www.ias.ac.in/article/fulltext/boms/038/05/0861-0866
https://pubs.aip.org/aip/jcp/article/155/20/204903/274955/Phase-behavior-and-interfacial-tension-of-ternary
https://pubs.aip.org/aip/jap/article/107/5/053508/238198/Atomistic-analysis-of-phase-segregation
https://www.researchgate.net/publication/371905624_Suppressing_Phase_Segregation_in_CsPbIBr_2_Films_via_Anchoring_Halide_Ions_toward_Underwater_Solar_Cells
https://www.researchgate.net/publication/332152345_Organic_SemiconductorPolymer_Blend_Films_for_Organic_Field-Effect_Transistors
https://www.researchgate.net/publication/222530268_The_measurement_of_interfacial_tension_in_polymerpolymer_systems_The_breaking_thread_method
https://www.mdpi.com/2079-4991/13/18/2576
https://pubs.aip.org/sor/jor/article/51/4/527/32239/Effects-of-compatibilizer-on-immiscible-polymer
https://www.mdpi.com/2073-4360/15/1/286
https://www.researchgate.net/publication/343609800_Linking_Phase_Segregation_and_Photovoltaic_Performance_of_Mixed-Halide_Perovskite_Films_through_Grain_Size_Engineering
https://www.mdpi.com/2073-4360/12/11/2744
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1515449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(n.d.). Effects of Thermal Annealing On the Morphology of Polymer–Fullerene Blends for

Organic Solar Cells. Retrieved February 6, 2026, from [Link]

YouTube. (2025). Organic and Oxide Semiconducting Materials for Ductile

Opto/Bioelectronic Applications (Seminar). Retrieved February 6, 2026, from [Link]

PolyGroup Inc. (2022). Compatibilizers. Retrieved February 6, 2026, from [Link]

DTIC. (1988). Interfacial Tension of Immiscible Polymer Blends: Temperature and Molecular

Weight Dependence. Retrieved February 6, 2026, from [Link]

MDPI. (n.d.). Preparation and Characterization of Films Based on a Natural P(3HB)/mcl-PHA

Blend Obtained through the Co-culture of Cupriavidus Necator and Pseudomonas

Citronellolis in Apple Pulp Waste. Retrieved February 6, 2026, from [Link]

ResearchGate. (n.d.). Morphology of solution cast PS/PMMA blend films | Request PDF.

Retrieved February 6, 2026, from [Link]

ACS Publications. (2022). Linear, Graft, and Beyond: Multiblock Copolymers as Next-

Generation Compatibilizers | JACS Au. Retrieved February 6, 2026, from [Link]

ResearchGate. (n.d.). Effects of Thermal Annealing Upon the Morphology of Polymer–

Fullerene Blends | Request PDF. Retrieved February 6, 2026, from [Link]

YouTube. (2018). Phase Behaviour of Polymer Blends and Copolymers. Retrieved February

6, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. The Effects of Copolymer Compatibilizers on the Phase Structure Evolution in Polymer
Blends—A Review - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 16 Tech Support

https://www.osti.gov/servlets/purl/1178978
https://www.youtube.com/watch?v=dQw4w9WgXcQ
https://www.polygroupinc.com/compatibilizers/
https://apps.dtic.mil/sti/citations/ADA191122
https://www.mdpi.com/2073-4360/12/12/2873
https://www.researchgate.net/publication/257850228_Morphology_of_solution_cast_PSPMMA_blend_films
https://pubs.acs.org/doi/10.1021/jacsau.1c00508
https://www.researchgate.net/publication/231011874_Effects_of_Thermal_Annealing_Upon_the_Morphology_of_Polymer-Fullerene_Blends
https://www.youtube.com/watch?v=a-j0-ffj-gI
https://www.benchchem.com/product/b1515449?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC8707745/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8707745/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1515449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. researchgate.net [researchgate.net]

3. pubs.acs.org [pubs.acs.org]

4. Morphology control strategies for solution-processed organic semiconductor thin films -
Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]

5. ICMAB - Organic Semiconductor/Polymer Blend Films for Organic Field‐Effect Transistors
[icmab.es]

6. researchgate.net [researchgate.net]

7. Initializing film homogeneity to retard phase segregation for stable perovskite solar cells -
PubMed [pubmed.ncbi.nlm.nih.gov]

8. eng.uc.edu [eng.uc.edu]

9. apps.dtic.mil [apps.dtic.mil]

10. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

11. Quantitative evaluation of evaporation rate during spin-coating of polymer blend films:
Control of film structure through defined-atmosphere solvent-casting - PubMed
[pubmed.ncbi.nlm.nih.gov]

12. pubs.acs.org [pubs.acs.org]

13. researchgate.net [researchgate.net]

14. Controlling Film Morphology in Conjugated Polymer: Fullerene Blends with Surface
Patterning - PMC [pmc.ncbi.nlm.nih.gov]

15. depts.washington.edu [depts.washington.edu]

16. Phase segregation in polymer thin films: Elucidations by X-ray and scanning force
microscopy | EPL [epljournal.edpsciences.org]

17. Microstructural characterization of phase-separated co-deposited Cu–Ta immiscible alloy
thin films | Journal of Materials Research | Cambridge Core [cambridge.org]

18. mdpi.com [mdpi.com]

19. The Effect of Thermal Annealing on Optical Properties and Surface Morphology of a
Polymer: Fullerene- and Non-Fullerene-Blend Films Used in Organic Solar Cells - PMC
[pmc.ncbi.nlm.nih.gov]

20. researchgate.net [researchgate.net]

21. www-ssrl.slac.stanford.edu [www-ssrl.slac.stanford.edu]

22. researchgate.net [researchgate.net]

23. pubs.acs.org [pubs.acs.org]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 16 Tech Support

https://www.researchgate.net/publication/260863051_Interfacial_Tension_in_Binary_Polymer_Blends_in_the_Presence_of_Block_Copolymers_2_Effects_of_Additive_Architecture_and_Composition
https://pubs.acs.org/doi/10.1021/acsenergylett.1c00213
https://pubs.rsc.org/en/content/articlelanding/2014/ee/c4ee00688g
https://pubs.rsc.org/en/content/articlelanding/2014/ee/c4ee00688g
https://icmab.es/organic-semiconductor-polymer-blend-films-for-organic-field-effect-transistors
https://icmab.es/organic-semiconductor-polymer-blend-films-for-organic-field-effect-transistors
https://www.researchgate.net/publication/380876178_Overcoming_Phase_Segregation_in_Wide-Bandgap_Perovskites_from_Progress_to_Perspective
https://pubmed.ncbi.nlm.nih.gov/36395230/
https://pubmed.ncbi.nlm.nih.gov/36395230/
https://www.eng.uc.edu/~beaucag/Classes/AdvancedMaterialsThermodynamics/Surfaces/The_Measurement_of_Interfacial_Tension_in_PolymerP.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA192463.pdf
https://etheses.whiterose.ac.uk/id/eprint/15113/1/531144.pdf
https://pubmed.ncbi.nlm.nih.gov/21086015/
https://pubmed.ncbi.nlm.nih.gov/21086015/
https://pubmed.ncbi.nlm.nih.gov/21086015/
https://pubs.acs.org/doi/abs/10.1021/acsnano.6b08342
https://www.researchgate.net/publication/230980916_Ordering_polymer_blend_morphologies_via_solvent_evaporation
https://pmc.ncbi.nlm.nih.gov/articles/PMC2702008/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2702008/
http://depts.washington.edu/nanolab/publications/1998Mac.pdf
https://epljournal.edpsciences.org/articles/epl/abs/1999/04/45419/45419.html
https://epljournal.edpsciences.org/articles/epl/abs/1999/04/45419/45419.html
https://www.cambridge.org/core/journals/journal-of-materials-research/article/abs/microstructural-characterization-of-phaseseparated-codeposited-cuta-immiscible-alloy-thin-films/319A06FA5D740AD4DA04101909A1D7B3
https://www.cambridge.org/core/journals/journal-of-materials-research/article/abs/microstructural-characterization-of-phaseseparated-codeposited-cuta-immiscible-alloy-thin-films/319A06FA5D740AD4DA04101909A1D7B3
https://www.mdpi.com/2306-5354/7/2/34
https://pmc.ncbi.nlm.nih.gov/articles/PMC12846255/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12846255/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12846255/
https://www.researchgate.net/publication/229624984_Effects_of_Thermal_Annealing_Upon_the_Morphology_of_Polymer-Fullerene_Blends
https://www-ssrl.slac.stanford.edu/content/sites/default/files/documents/science-highlights/pdf/bhjs-201101.pdf
https://www.researchgate.net/publication/270759293_Morphology_of_solution_cast_PSPMMA_blend_films
https://pubs.acs.org/doi/abs/10.1021/ma002105s
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1515449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


24. pubs.acs.org [pubs.acs.org]

25. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Technical Support Center: Overcoming Phase
Segregation in DPSBF Blend Films]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1515449/docs#technical-support-center-overcoming-
phase-segregation-in-dpsbf-blend-films]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 16 Tech Support

https://pubs.acs.org/doi/10.1021/ma9602482
https://pubs.acs.org/doi/10.1021/jacsau.1c00500
https://www.benchchem.com/product/b1515449/docs#technical-support-center-overcoming-phase-segregation-in-dpsbf-blend-films
https://www.benchchem.com/product/b1515449/docs#technical-support-center-overcoming-phase-segregation-in-dpsbf-blend-films
https://www.benchchem.com/product/b1515449/docs#technical-support-center-overcoming-phase-segregation-in-dpsbf-blend-films
https://www.benchchem.com/product/b1515449/docs#technical-support-center-overcoming-phase-segregation-in-dpsbf-blend-films
https://www.benchchem.com/product/b1515449?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1515449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

